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Compound Name: 2-Hydroxy-5-phenylbenzaldehyde

Cat. No.: B1337557

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxy-5-phenylbenzaldehyde, also known as 5-phenylsalicylaldehyde, is an aromatic
aldehyde with a biphenyl scaffold. This structural motif is of significant interest in medicinal
chemistry and materials science. The presence of the hydroxyl and aldehyde functionalities on
one of the phenyl rings makes it a versatile intermediate for the synthesis of more complex
molecules, including Schiff bases, coumarins, and other heterocyclic systems.[1][2] This
document provides a detailed overview of a key synthetic route to 2-Hydroxy-5-
phenylbenzaldehyde, focusing on the well-established Suzuki-Miyaura cross-coupling
reaction. While the definitive first synthesis of this compound is not prominently documented in
readily available literature, the Suzuki-Miyaura approach represents a robust and widely
applicable method for its preparation.

Core Synthesis: Suzuki-Miyaura Cross-Coupling

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a powerful method for the
formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds. This
approach is highly effective for the preparation of 2-Hydroxy-5-phenylbenzaldehyde, typically
involving the coupling of a halogenated 2-hydroxybenzaldehyde with phenylboronic acid.

A documented synthesis utilizes 5-bromo-2-hydroxybenzaldehyde as the starting material.[1]
The reaction proceeds in the presence of a palladium catalyst and a base to yield the desired
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product.

Experimental Protocol

The following protocol is adapted from a reported synthesis of 2-Hydroxy-5-

phenylbenzaldehyde.[1]

Materials:

5-Bromo-2-hydroxybenzaldehyde

Phenylboronic acid

Bis(triphenylphosphine)palladium(ll) dichloride (Pd(PPhs)2Clz)
Sodium carbonate decahydrate (Na2CO3-10H20)

Toluene

Ethanol

Water

Procedure:

Reaction Setup: In a round-bottom flask, combine 5-bromo-2-hydroxybenzaldehyde (1.0
mmol), phenylboronic acid (1.2 mmol), and sodium carbonate decahydrate.

Catalyst Addition: Add bis(triphenylphosphine)palladium(ll) dichloride (2 mol%) to the
reaction mixture.

Solvent Addition: Add a solvent mixture of toluene, ethanol, and water.
Inert Atmosphere: Purge the flask with an inert gas (e.g., argon or nitrogen).

Reaction Conditions: Heat the reaction mixture to 80°C and stir for 24 hours under an inert
atmosphere.
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» Work-up and Purification: After the reaction is complete, cool the mixture to room
temperature. The product can be isolated and purified using standard techniques such as
extraction and column chromatography.

It is noted that 2-Hydroxy-5-phenylbenzaldehyde can be unstable and may slowly oxidize in
the air at both room temperature and when refrigerated.[1]

Quantitative Data

The following table summarizes key quantitative data for the synthesis and properties of 2-
Hydroxy-5-phenylbenzaldehyde.

Parameter Value Reference(s)
Chemical Formula C13H1002 [3]
Molecular Weight 198.22 g/mol [3]
Melting Point 96-99 °C [4]
Reaction Yield 69% [1]

Visualizing the Synthesis: Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-Hydroxy-5-
phenylbenzaldehyde via the Suzuki-Miyaura coupling reaction.
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Experimental Workflow for the Synthesis of 2-Hydroxy-5-phenylbenzaldehyde
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2-Hydroxy-5-phenylbenzaldehyde
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Caption: Suzuki-Miyaura synthesis of 2-Hydroxy-5-phenylbenzaldehyde.

Biological Context and Potential Applications
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While specific signaling pathways involving 2-Hydroxy-5-phenylbenzaldehyde are not
extensively detailed in the literature, its derivatives are of considerable interest. Salicylaldehyde
and its derivatives are known to possess a wide range of biological activities, including
antioxidant, anti-inflammatory, and insecticidal properties.[5] Phenolic compounds, in general,
can act as inhibitors of membrane lipid peroxidation and as peroxyl radical scavengers.[6]
Given its structure, 2-Hydroxy-5-phenylbenzaldehyde is a valuable precursor for synthesizing
compounds with potential therapeutic applications. For instance, it has been used as a starting
material in the synthesis of cambinol analogs, which are investigated as sirtuin inhibitors.[2]

The following diagram illustrates a generalized concept of how a bioactive derivative of 2-
Hydroxy-5-phenylbenzaldehyde might interact with a biological pathway.

Conceptual Interaction of a Bioactive Derivative with a Signaling Pathway
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Caption: Bioactive derivative interaction with a signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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